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Compound of Interest

Compound Name: 2-fluoro-N,6-dimethylaniline

CAS No.: 1369904-15-3

Cat. No.: B3100487

Get Quote

Executive Summary: The Steric-Electronic Trade-off
In drug development, the choice between 2,6-dimethylaniline (2,6-DMA) and 2-fluoro-6-

methylaniline (2-F-6-MA) often dictates the metabolic stability and bioavailability of the final

API.

2,6-DMA is the classical "steric shield."[1] The two methyl groups provide significant bulk,

retarding metabolic hydrolysis of amides (as seen in Lidocaine) but also hindering

nucleophilic attack during synthesis.[1][2][3]

2-F-6-MA acts as a "bioisostere with bite."[1] The fluorine atom mimics the metabolic

blocking capability of a methyl group but with a significantly smaller Van der Waals radius

(1.47 Å vs. 2.00 Å) and strong electron-withdrawing properties.[1][2] This makes 2-F-6-MA

less basic and less nucleophilic, yet more accessible for metal-catalyzed cross-coupling

reactions where steric bulk is a limiting factor.[1]
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The following data highlights the fundamental shift from a "donor-rich, hindered" system (2,6-

DMA) to a "donor-poor, accessible" system (2-F-6-MA).

Parameter
2,6-Dimethylaniline
(2,6-DMA)

2-Fluoro-6-
methylaniline (2-F-
6-MA)

Impact on
Reactivity

Structure Ar-(Me)₂-NH₂ Ar-(F)(Me)-NH₂
F replaces one Me

group.[1]

Molecular Weight 121.18 g/mol 125.14 g/mol
Negligible difference

in mass.[1]

Density 0.98 g/mL 1.12 g/mL

F-analog is denser;

affects solvent

partitioning.[1]

Boiling Point 214 °C
~89 °C (13 mmHg) /

~205 °C (atm)

Both are high-boiling

liquids.[1][2]

Basicity (pKa) ~3.95 ~3.2 – 3.5 (Est.)

2,6-DMA is more

basic. F (-I effect)

lowers pKa

significantly.[1][2]

Steric Bulk (A-value)
High (Me = 1.70

kcal/mol)

Medium (F = 0.15

kcal/mol)

2-F-6-MA is less

hindered.

Electronic Effect +I (Inductive Donor)
-I (Inductive

Withdrawer) / +M

F deactivates the ring

and the amine lone

pair.[1][2]

Expert Insight: The Ortho Effect
In 2,6-DMA, the two methyl groups force the nitrogen lone pair out of conjugation with the

phenyl ring (steric inhibition of resonance).[3] While this usually increases basicity in aliphatic

amines, in anilines, the loss of resonance stabilization is countered by the sheer bulk

preventing effective solvation of the conjugate acid.[3] In 2-F-6-MA, the fluorine is small enough

to allow better planarity, but its strong electronegativity pulls density away from the nitrogen.
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The result is a weaker nucleophile that requires stronger electrophiles or catalysts to react

efficiently.[1]

Reactivity Analysis & Decision Logic
A. Nucleophilic Acylation (Amide Formation)[1][2][3]

2,6-DMA: Reacts slowly with esters/acids due to steric blocking.[1] Requires highly reactive

electrophiles like acid chlorides (e.g., chloroacetyl chloride in Lidocaine synthesis) or forcing

conditions (high temp, neat).[1][2][3]

2-F-6-MA: Although less basic (electronically deactivated), it is sterically more accessible.[1]

It often reacts cleaner than 2,6-DMA in crowded transition states, provided the electrophile is

sufficiently active to overcome the electronic deactivation.[3]

B. Palladium-Catalyzed Coupling (Buchwald-Hartwig)[1]
2,6-DMA: Challenging substrate.[1] The ortho-methyls impede the reductive elimination step

from the Pd center. Requires specialized bulky ligands (e.g., Buchwald's BrettPhos or

RuPhos) to facilitate the coupling.[1][2][3]

2-F-6-MA: Superior substrate for coupling.[1] The smaller fluorine reduces steric clash at the

metal center. However, the electron-deficient nature of the amine means oxidative addition to

the Pd-center is not the rate-limiting step; rather, amine binding can be slower. Standard

ligands (XPhos, BINAP) often suffice.[1][2][3]

C. Visualization of Reactivity Pathways
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Substrate Selection

2,6-Dimethylaniline
(High Sterics, Mod. Electronics)

2-Fluoro-6-methylaniline
(Low Sterics, Low Electronics)

Acylation
(Acid Chlorides)

High Steric Barrier

Pd-Catalysis
(Buchwald-Hartwig)

Steric Hindrance

Electronic Barrier

Accessible

Slow Kinetics
Requires Heat/Force

Moderate Kinetics
Electronic Deactivation

Sterically Challenging
Requires Specialized Ligands

Efficient Coupling
Less Steric Clash

Click to download full resolution via product page

Caption: Decision matrix for synthetic pathways. Red paths indicate steric bottlenecks; Blue

paths indicate electronic factors.[1]

Experimental Protocols
Protocol A: Classical Acylation (Synthesis of Lidocaine
Intermediate)
Use Case: Demonstrating reactivity of hindered 2,6-DMA.

Reagents:

2,6-Dimethylaniline (1.0 eq)[1][2][3]

Chloroacetyl chloride (1.1 eq)[1][2][3]

Glacial Acetic Acid (Solvent)[1][2][3]

Sodium Acetate (Buffer)[1][2][3]

Procedure:
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Dissolution: Dissolve 2,6-dimethylaniline (0.05 mol) in glacial acetic acid (45 mL) in an

Erlenmeyer flask. Cool to 10°C.[1]

Addition: Add chloroacetyl chloride (0.06 mol) dropwise over 10 minutes. Note: The reaction

is exothermic; cooling is vital to prevent tar formation.

Quenching: Stir for 30 minutes at room temperature. Add a solution of sodium acetate (15 g)

in water (75 mL).[1][2][3]

Isolation: The product, α-chloro-2,6-dimethylacetanilide, precipitates immediately.[1][3] Filter

the white solid and wash with cold water.[1]

Validation: Expected Yield: 70-80%. Melting Point: 143-148°C.[1]

Self-Check: If the product is oily, the reaction temperature was likely too high, leading to

impurities.[1][3]

Protocol B: Buchwald-Hartwig Amination (2-F-6-MA)
Use Case: Coupling 2-F-6-MA with an aryl bromide, typical in kinase inhibitor synthesis.

Reagents:

Aryl Bromide (1.0 eq)[1][2][3]

2-Fluoro-6-methylaniline (1.2 eq)[1]

Pd₂(dba)₃ (2 mol%)[1][2][3]

XPhos (4 mol%)[1][2][3]

Cs₂CO₃ (2.0 eq)[1][2][3]

Toluene/t-BuOH (4:1 ratio)[1][2]

Procedure:

Catalyst Pre-formation: In a glovebox or under Argon, mix Pd₂(dba)₃ and XPhos in the

solvent mixture and stir for 5 minutes to generate the active Pd(0) species.[1][2]
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Loading: Add the Aryl Bromide, 2-Fluoro-6-methylaniline, and Cs₂CO₃ to the reaction vessel.

Reaction: Heat to 100°C for 12-16 hours.

Why this works: XPhos is bulky enough to promote reductive elimination but flexible

enough to accommodate the ortho-substituents of 2-F-6-MA.

Workup: Cool to RT, filter through a celite pad, and concentrate. Purify via flash

chromatography (Hexane/EtOAc).

Validation: Monitor via TLC. 2-F-6-MA is less polar than the product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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